![molecular formula C12H24N2O B4838043 N-(1-ethyl-4-piperidinyl)-3-methylbutanamide](/img/structure/B4838043.png)
N-(1-ethyl-4-piperidinyl)-3-methylbutanamide
Overview
Description
N-(1-ethyl-4-piperidinyl)-3-methylbutanamide, also known as N-ethyl-3-methylbutylamine (NEMB), is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The mechanism of action of NEMB is not yet fully understood. However, it has been proposed that it may act as a dopamine transporter inhibitor, which can lead to an increase in extracellular dopamine levels. Additionally, NEMB may also interact with other neurotransmitter systems such as serotonin and norepinephrine.
Biochemical and Physiological Effects
Studies have shown that NEMB can lead to an increase in locomotor activity in rats and can also produce a rewarding effect. Additionally, NEMB has been shown to have anxiolytic effects and can reduce anxiety-like behaviors in mice.
Advantages and Limitations for Lab Experiments
One of the main advantages of using NEMB in lab experiments is its potential as a tool for studying the central nervous system. Additionally, NEMB is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one of the limitations of NEMB is that its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for the use of NEMB in scientific research. One potential area of research is the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Additionally, NEMB may have potential applications in the field of addiction research due to its rewarding effects. Further studies are needed to fully understand the mechanism of action of NEMB and its potential applications in scientific research.
Conclusion
In conclusion, N-(1-ethyl-4-piperidinyl)-3-methylbutanamide is a promising compound with potential applications in scientific research. Its synthesis method is relatively simple, and it has been shown to exhibit neuroprotective properties and act as a modulator of dopamine release. While there are limitations to its use, such as its unclear mechanism of action, the future directions for research on NEMB are promising.
Scientific Research Applications
NEMB has been utilized in various scientific research studies as a potential tool for studying the central nervous system. It has been shown to exhibit neuroprotective properties and can act as a modulator of dopamine release. Additionally, NEMB has been used in the development of new drugs for the treatment of various neurological disorders such as Parkinson's disease and schizophrenia.
Properties
IUPAC Name |
N-(1-ethylpiperidin-4-yl)-3-methylbutanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O/c1-4-14-7-5-11(6-8-14)13-12(15)9-10(2)3/h10-11H,4-9H2,1-3H3,(H,13,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZNXHDUWKLFMJE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)NC(=O)CC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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